molecular formula C7H6Cl2O2 B8667119 3,4-Dichlor-5-methoxyphenol

3,4-Dichlor-5-methoxyphenol

Cat. No. B8667119
M. Wt: 193.02 g/mol
InChI Key: VLVWNAYQOZYPNB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,4-Dichlor-5-methoxyphenol is a useful research compound. Its molecular formula is C7H6Cl2O2 and its molecular weight is 193.02 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3,4-Dichlor-5-methoxyphenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,4-Dichlor-5-methoxyphenol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3,4-Dichlor-5-methoxyphenol

Molecular Formula

C7H6Cl2O2

Molecular Weight

193.02 g/mol

IUPAC Name

3,4-dichloro-5-methoxyphenol

InChI

InChI=1S/C7H6Cl2O2/c1-11-6-3-4(10)2-5(8)7(6)9/h2-3,10H,1H3

InChI Key

VLVWNAYQOZYPNB-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C(=CC(=C1)O)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2,3-dichloro-5-benzyloxyanisole (3.4 g, 0.02 mole) in acetic acid (60 ml) was added 5% palladium on carbon (2.0 g) and the mixture hydrogenated using a Parr apparatus at 20 p.s.i. of hydrogen for 3 hours. The catalyst was removed by filtration and the acetic acid evaporated at reduced pressure. The residue was dissolved in ether, extracted with 2N sodium hydroxide acidified, extracted into ether, washed with water, brine, dried over magnesium sulfate and the solvent removed by evaporation in vacuo to give 1.0 g of 3,4-dichlor-5-methoxyphenol which melted at 119°-120° C.
Name
2,3-dichloro-5-benzyloxyanisole
Quantity
3.4 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
2 g
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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